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Compound Name: Oligopeptide-20

Cat. No.: B12378067 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Oligopeptide-20, a synthetic peptide composed of 12 amino acids (Arg-Arg-Leu-Glu-Met-Tyr-

Cys-Ala-Pro-Leu-Lys-Pro), is a bioactive agent with significant potential in the field of tissue

regeneration.[1][2][3] It functions as a biomimetic of growth factors involved in normal skin

growth and wound repair.[1] Research has demonstrated its role in promoting the proliferation

of key skin cells like keratinocytes and fibroblasts, stimulating the synthesis of extracellular

matrix (ECM) components, and reducing apoptosis.[1][2][3] These properties make

Oligopeptide-20 a compelling candidate for research in skin repair, anti-aging, and hair growth

stimulation.[1][4][5]

Mechanism of Action

Oligopeptide-20 exerts its regenerative effects by signaling to cells to activate natural repair

mechanisms.[6] It positively regulates the expression of essential ECM proteins, including

collagen, elastin, and fibronectin, which are crucial for providing structural integrity and

elasticity to tissues.[1] By boosting the production of these components, Oligopeptide-20
helps to rebuild and strengthen the dermal structure.[1][6] The peptide also increases levels of

hyaluronic acid and enhances cell attachment, both vital processes in wound healing and skin

regeneration.[2][3] While the precise signaling cascade is a subject of ongoing research, its

effects on ECM synthesis are consistent with the activation of pathways such as the
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Transforming Growth Factor-β (TGF-β) pathway, which is a key regulator of fibroblast activity

and collagen production.[7][8][9]
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Caption: Proposed signaling pathway for Oligopeptide-20 in fibroblasts.

Data Presentation
Quantitative data from in vitro and in vivo studies are summarized below, highlighting the

efficacy of Oligopeptide-20.

Table 1: Summary of In Vitro Effects on Human Fibroblasts

Parameter Fold Increase Cell Type Reference

Collagen Expression 1.4-fold Fibroblasts [1]

Elastin Expression 1.4-fold Fibroblasts [1]

Fibronectin

Expression
4.3-fold Fibroblasts [1]

Table 2: Summary of Clinical (In Vivo) Anti-Aging Effects

Parameter
Improvement
(%)

Duration Concentration Reference

Average Number

& Width of

Wrinkles (Sew)

11.7% (p < 0.05) 2 Months
0.003% (300

ppm)
[2][3][10]

Cyclic Average

Roughness

(cR3)

12.2% (p <

0.005)
2 Months

0.003% (300

ppm)
[2][3][10]
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Applications in Tissue Regeneration Research
Dermal Wound Healing: Oligopeptide-20's ability to stimulate fibroblast and keratinocyte

proliferation and ECM deposition makes it a valuable compound for studying skin repair

mechanisms.[1][2][11]

Anti-Aging and Skin Rejuvenation: By increasing collagen and elastin, it can be used in

models to investigate the reversal or prevention of skin aging signs like wrinkles and loss of

firmness.[12][13]

Hair Growth Stimulation: Oligopeptide-20 is implicated in promoting hair growth and may be

used in research focused on hair follicle revitalization and alopecia treatments.[4][14]

Bone and Cartilage Regeneration: Peptides that mimic growth factors like TGF-β have

applications in bone and cartilage tissue engineering; Oligopeptide-20's properties suggest

it could be explored in these contexts.[15][16]

Experimental Protocols
The following are representative protocols for assessing the efficacy of Oligopeptide-20 in

vitro. Researchers should optimize concentrations and incubation times for their specific cell

lines and experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://cosmileeurope.eu/inci/detail/9802/oligopeptide-20/
https://article.sciencepg.com/pdf/cb.20200802.13
https://www.mdpi.com/1422-0067/25/1/50
https://pmc.ncbi.nlm.nih.gov/articles/PMC12412379/
https://www.researchgate.net/publication/265891463_Efficacy_and_Tolerance_Study_of_an_Oligopeptide_with_Potential_Anti-Aging_Activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC11468004/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11468004/
https://www.nbinno.com/cosmetic-intermediates/human-oligopeptide-20-a-potent-cosmetic-peptide-for-anti-aging-and-skin-regeneration-mo
https://www.webmd.com/a-to-z-guides/what-are-peptides
https://patents.google.com/patent/US7241731B2/en
https://patents.google.com/patent/US7241731B2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC5835815/
https://www.mdpi.com/2227-9059/12/2/313
https://www.benchchem.com/product/b12378067#oligopeptide-20-for-tissue-regeneration-research
https://www.benchchem.com/product/b12378067#oligopeptide-20-for-tissue-regeneration-research
https://www.benchchem.com/product/b12378067#oligopeptide-20-for-tissue-regeneration-research
https://www.benchchem.com/product/b12378067#oligopeptide-20-for-tissue-regeneration-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12378067?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

